Cas no 2308476-67-5 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid
• CAS No: 2308476-67-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6228304
• PubChem ID: 165811725
• Update Time: 2025-06-08

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]butanoic acid
• EN300-1475400
• 2308476-67-5

• Inchi： 1S/C27H34N2O5/c1-4-6-11-18(16-25(30)29(3)24(5-2)26(31)32)28-27(33)34-17-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,18,23-24H,4-6,11,16-17H2,1-3H3,(H,28,33)(H,31,32)/t18-,24?/m1/s1
• InChI Key： ASPKVALPFPBDJG-QFADGXAASA-N
• SMILES： O(C(N[C@@H](CC(N(C)C(C(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic Acid (CAS No. 2308476-67-5)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid (CAS No. 2308476-67-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique combination of functional groups that make it particularly interesting for various applications, including drug development and biochemical studies.

The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino functionality, a methylated amide group, and a heptanamide chain. The Fmoc group is widely used in peptide synthesis to protect the amino group during the assembly of peptides, ensuring that only the desired reactions occur at specific sites. This makes the compound highly valuable in solid-phase peptide synthesis (SPPS) and other synthetic processes where precise control over reactivity is essential.

Recent advancements in the field have highlighted the potential of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures can exhibit potent biological activities, such as anti-inflammatory, anti-cancer, and neuroprotective properties. These findings suggest that 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid could serve as a valuable scaffold for the design and synthesis of new drugs targeting various diseases.

In addition to its potential in drug discovery, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid has also been explored for its use in biochemical assays and analytical methods. The presence of the Fmoc group and the methylated amide functionality provides distinct chemical properties that can be leveraged for developing highly sensitive and selective detection methods. For example, researchers have utilized compounds with similar structures to create fluorescent probes for monitoring cellular processes and protein interactions.

The synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid typically involves a multi-step process that includes the protection of the amino group with Fmoc, followed by the formation of the heptanamide chain and the introduction of the methylated amide group. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

In terms of safety and handling, it is important to note that while 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid is not classified as a hazardous material, it should still be handled with appropriate precautions in a well-controlled laboratory environment. Proper personal protective equipment (PPE) should be worn, and all safety guidelines should be strictly followed to ensure the well-being of laboratory personnel.

The future prospects for 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its properties deepens, it is likely that we will see increased interest from both academic and industrial sectors in exploring its full potential.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidobutanoic acid (CAS No. 2308476-67-5) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structure and versatile properties make it an invaluable tool for scientists working on drug discovery, biochemical assays, and synthetic chemistry. As research progresses, it is expected that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.